Cas no 208663-26-7 (MMP-3 Inhibitor VIII)

• Product Name: MMP-3 Inhibitor VIII
• CAS No: 208663-26-7
• MF: C₂₀H₂₆N₂O₅S
• MW: 406.495844364166
• CID: 2180452
• PubChem ID: 10549329
• Update Time: 2025-06-08

MMP-3 Inhibitor VIII Chemical and Physical Properties

Names and Identifiers

• Mmp-3 inhibitor viii
• MMP-3 Inhibitor
• Hydroxamate 30
• BDBM11349
• N-Hydroxy-2(R)-{[(4-methoxyphenyl)sulfonyl]-[benzylamino]}-4-methylpentanamide
• 2-[benzyl(4-methoxybenzene)sulfonamido]-N-hydroxy-4-methylpentanamide
• SCHEMBL6414515
• MMP-3
• 2-((N-Benzyl-4-methoxyphenyl)sulfonamido)-N-hydroxy-4-methylpentanamide
• CHEMBL331342
• HY-130391
• 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-hydroxy-4-methylpentanamide
• CS-0107595
• MMP3 inhibitor 2
• 208663-26-7
• MMP12-IN-3
• MMP-3 Inhibitor VIII

• Inchi： 1S/C20H26N2O5S/c1-15(2)13-19(20(23)21-24)22(14-16-7-5-4-6-8-16)28(25,26)18-11-9-17(27-3)10-12-18/h4-12,15,19,24H,13-14H2,1-3H3,(H,21,23)
• InChI Key： VKUYLANQOAKALN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N(CC1C=CC=CC=1)C(C(NO)=O)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 406.15624311g/mol
• Monoisotopic Mass: 406.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3.1

Additional information on MMP-3 Inhibitor VIII

Comprehensive Overview of MMP-3 Inhibitor VIII (CAS No. 208663-26-7): Mechanism, Applications, and Research Insights

The MMP-3 Inhibitor VIII (CAS No. 208663-26-7) is a highly selective small-molecule inhibitor targeting matrix metalloproteinase-3 (MMP-3), a key enzyme involved in extracellular matrix (ECM) remodeling and inflammatory pathways. With growing interest in MMP inhibitors for therapeutic and research applications, this compound has garnered attention for its potential in osteoarthritis, cancer metastasis, and tissue fibrosis studies. Its specificity and biochemical properties make it a valuable tool for elucidating the role of MMP-3 in disease progression.

Recent studies highlight the relevance of MMP-3 Inhibitor VIII in addressing chronic inflammation and age-related degenerative diseases, topics frequently searched in academic and medical communities. Researchers are particularly interested in its ability to modulate ECM degradation, a process linked to cartilage damage and tumor microenvironment regulation. The compound’s IC50 values and kinetic parameters are often discussed in forums focusing on drug discovery and enzyme inhibition strategies.

From a structural perspective, CAS No. 208663-26-7 features a hydroxamate group, which chelates the zinc ion in the MMP-3 active site, ensuring potent inhibition. This mechanism aligns with current trends in structure-based drug design, a hot topic in computational chemistry and biomolecular engineering. Users searching for MMP-3 selective inhibitors or zinc-binding pharmacophores will find this compound’s profile particularly relevant.

In translational research, MMP-3 Inhibitor VIII is explored for its anti-fibrotic effects in liver and pulmonary fibrosis models, areas gaining traction due to rising global fibrosis-related morbidity. Its application in 3D cell culture systems and organoid studies further underscores its versatility. These applications resonate with searches for precision medicine tools and in vitro disease modeling.

For pharmacology enthusiasts, the compound’s ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are frequently queried. While MMP-3 Inhibitor VIII demonstrates favorable in vitro stability, its bioavailability and metabolic pathways remain active research areas. This aligns with the broader demand for optimized lead compounds in preclinical development.

In summary, MMP-3 Inhibitor VIII (CAS No. 208663-26-7) bridges gaps between basic research and therapeutic innovation. Its relevance to inflammatory diseases, ECM biology, and drug design ensures sustained interest across multidisciplinary fields. As search trends emphasize targeted therapies and enzyme-specific modulation, this inhibitor remains a focal point for scientific inquiry.